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Compound of Interest

Compound Name: Diethyl methylphosphonate

Cat. No.: B1201941

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl methylphosphonate (DEMP), with the chemical formula CsH130sP, is an
organophosphorus compound of significant interest in various chemical and pharmaceutical
research fields. Its utility as a reactant and building block in organic synthesis necessitates a
thorough understanding of its fundamental physical characteristics. This technical guide
provides a detailed overview of the core physical properties of diethyl methylphosphonate,
complete with tabulated data for easy reference, general experimental methodologies for their
determination, and a logical diagram illustrating the interplay of these properties.

Core Physical Properties

The physical properties of a compound are critical in determining its behavior under various
conditions, influencing its application in experimental settings, and ensuring safe handling and
storage. The key physical properties of diethyl methylphosphonate are summarized below.

Data Presentation

A compilation of the essential physical properties of diethyl methylphosphonate is presented
in the following table for straightforward comparison and use.
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Property Value Units Conditions
Molecular Weight 152.13 g/mol
o Standard Temperature
Appearance Colorless liquid
and Pressure (STP)[1]
Density 1.041 g/mL at 25 °C[2]
N ) at 760 mmHg (lit.)[2]
Boiling Point 194 °C
[3]
Melting Point Not available °C
Refractive Index 1.414 - at 20 °C (lit.)[2]
Vapor Pressure 0.01 mmHg -[4]
Flash Point 75 °C closed cup[5]
Solubility Miscible with water - -[6]

Experimental Protocols

The accurate determination of physical properties is paramount for the reliable application of
chemical compounds in research and development. Below are detailed general methodologies
for measuring the key physical properties of liquid compounds like diethyl
methylphosphonate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for its determination is distillation.

o Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating mantle.
e Procedure:

o The liquid sample (diethyl methylphosphonate) is placed in the distillation flask along
with boiling chips to ensure smooth boiling.
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o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation flask to accurately measure the temperature of the vapor that is
in equilibrium with the boiling liquid.

o The liquid is heated gently.

o The temperature is recorded when the liquid is boiling steadily and a consistent stream of
distillate is collected in the receiving flask. This temperature is the boiling point at the
recorded atmospheric pressure.

Measurement of Density

Density is the mass of a substance per unit volume. The pycnometer method is a precise
technique for determining the density of liquids.

o Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), a balance, and a constant temperature bath.

e Procedure:
o The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with the liquid (diethyl methylphosphonate) and the stopper is
inserted, ensuring any excess liquid is expelled through the capillary.

o The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium.

o The outside of the pycnometer is carefully dried and it is weighed again.

o The pycnometer is then emptied, cleaned, and filled with a reference liquid of known
density (e.qg., distilled water) and the process is repeated.

o The density of the sample is calculated using the weights of the empty pycnometer, the
pycnometer filled with the sample, and the pycnometer filled with the reference liquid,
along with the known density of the reference liquid.
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Measurement of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. An Abbe refractometer is a standard instrument for this
measurement.

o Apparatus: An Abbe refractometer, a light source (often built-in), and a constant temperature
water circulator.

e Procedure:
o The refractometer is calibrated using a standard liquid with a known refractive index.

o Afew drops of the liquid sample (diethyl methylphosphonate) are placed on the prism of
the refractometer.

o The prism is closed and the instrument is adjusted until the dividing line between the light
and dark fields is sharp and centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale. The temperature should
be controlled and recorded as the refractive index is temperature-dependent.

Mandatory Visualization

The following diagram illustrates the logical relationships between the fundamental physical
properties of diethyl methylphosphonate.
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Logical Relationship of Diethyl Methylphosphonate's Physical Properties

Molecular Identity

Molecular Weight
(152.13 g/mol)

Physical State & Transitions
Boiling Point Appearance Density
(194°C) (Colorless Liquid) (1.041 g/mL at 25°C)

inversely related to

Vapor Pressure
(0.01 mmHg)

affects

Solubility Refractive Index
(Miscible with Water) (1.414 at 20°C)

Safety Rarameters

Flash Point
(75°C)

Click to download full resolution via product page

Caption: Logical flow of diethyl methylphosphonate's physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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